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Compound of Interest

Compound Name: 2-Chloro-3-methylaniline

Cat. No.: B1589733 Get Quote

An In-depth Technical Guide to 2-Chloro-3-methylaniline: Safety, Handling, and MSDS

This document provides a comprehensive overview of the safety, handling, and Material Safety

Data Sheet (MSDS) information for 2-Chloro-3-methylaniline (CAS No. 29027-17-6). It is

intended for researchers, scientists, and professionals in drug development and other

laboratory settings who handle this chemical. This guide synthesizes critical data on physical

and chemical properties, hazards, handling procedures, and emergency response.

Chemical Identification and Properties
2-Chloro-3-methylaniline, with the molecular formula C₇H₈ClN, is an organic compound

classified as a chlorinated aniline.[1] It serves as a versatile intermediate in the synthesis of

agrochemicals and pharmaceuticals.[1]

Table 1: Physical and Chemical Properties of 2-Chloro-3-methylaniline
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Property Value Source

CAS Number 29027-17-6 [1][2]

Molecular Formula C₇H₈ClN [1][2]

Molecular Weight 141.60 g/mol [1][2]

Appearance

Typically a liquid at room

temperature; may also be a

solid.

[1][2]

Boiling Point 219.8°C (at 760 mmHg) [1]

Density 1.2 g/cm³ [1]

LogP (Partition Coefficient) 2.37 [1]

| SMILES Notation | CC1=C(C(=CC=C1)N)Cl |[1] |

Hazard Identification and GHS Classification
2-Chloro-3-methylaniline is classified as a hazardous substance. Exposure can lead to

significant health effects, including skin and eye irritation, and potential toxicity if swallowed or

in contact with skin.[1] It is also recognized as being very toxic to aquatic life with long-lasting

effects.[1]

Table 2: GHS Hazard Classification for 2-Chloro-3-methylaniline
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Classification Hazard Code
Hazard
Statement

Pictogram Signal Word

Skin Irritation
(Category 2)

H315
Causes skin
irritation.

GHS07 Warning

Eye Irritation

(Category 2)
H319

Causes serious

eye irritation.
GHS07 Warning

Skin

Sensitisation

(Category 1)

H317

May cause an

allergic skin

reaction.

GHS07 Warning

Acute Toxicity

(Oral)
-

Toxic if

swallowed.
- -

Acute Toxicity

(Dermal)
-

Toxic in contact

with skin.
- -

Aquatic Toxicity

(Acute &

Chronic)

-

Very toxic to

aquatic life with

long-lasting

effects.

- -

(Data synthesized from multiple sources indicating common hazards for this class of

compound.[1][2])

Below is a diagram illustrating the flow of hazard information from classification to the end-user.
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Hazard Classification

Label Elements

Hazard Communication

Skin Irritation
(Category 2)

Pictogram
(GHS07 Exclamation Mark)

Eye Irritation
(Category 2)

Skin Sensitisation
(Category 1)

Signal Word
'Warning'

Safety Data Sheet (SDS)

End User
(Researcher, Scientist)

Click to download full resolution via product page

Caption: GHS Hazard Communication Workflow.

Safe Handling and Storage
Proper handling and storage are crucial to minimize exposure risk.
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Handling Protocol:

Ventilation: Use only in a well-ventilated area, preferably within a chemical fume hood.[3][4]

Personal Contact: Avoid all personal contact, including inhalation of vapors, mist, or gas.[2]

[3] Avoid contact with skin and eyes.[2][5]

Hygiene: Do not eat, drink, or smoke when using this product.[4] Wash hands and any

exposed skin thoroughly after handling.[4] Contaminated clothing should be removed

immediately and washed before reuse.[4]

Storage Conditions:

Container: Keep containers tightly closed in a dry, cool, and well-ventilated place.[4]

Incompatibilities: Store away from incompatible materials such as strong oxidizing agents,

acids, acid anhydrides, and acid chlorides.[6] Avoid contamination with oxidizing agents as it

may result in ignition.[6]

Security: Store locked up.[4]

Exposure Controls and Personal Protective
Equipment (PPE)
Engineering controls and appropriate PPE are mandatory to ensure user safety.

Engineering Controls: Ensure adequate ventilation, especially in confined areas. Eyewash

stations and safety showers must be close to the workstation location.[7]

Eye/Face Protection: Wear chemical safety goggles or a face shield. Contact lenses can

pose a special hazard and should not be worn.[3][5] Use equipment tested and approved

under government standards like NIOSH (US) or EN 166 (EU).[5][8]

Skin Protection: Wear appropriate chemical-resistant gloves (e.g., PVC, Fluorinated rubber)

and protective clothing to prevent all possible skin contact.[3][8] Safety footwear or gumboots

are also recommended.
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Respiratory Protection: If engineering controls are insufficient or a risk assessment indicates

necessity, use a full-face respirator with appropriate cartridges (e.g., multi-purpose

combination (US) or type ABEK (EN 14387)).[2][8] For high or unknown exposure

concentrations, a self-contained breathing apparatus (SCBA) is required.[3]

Hierarchy of Controls

Required PPE

Handling 2-Chloro-3-methylaniline

Primary: Engineering Controls
(Fume Hood, Ventilation)

Secondary: Personal Protective Equipment (PPE)

If exposure risk remains

Eye/Face Protection
(Safety Goggles / Face Shield)

Skin Protection
(Gloves, Lab Coat, Closed Shoes)

Respiratory Protection
(Respirator if needed)

Click to download full resolution via product page

Caption: PPE Selection Logic for Handling.

First Aid Measures
Immediate and appropriate first aid is critical in the event of exposure. Always seek medical

attention after providing first aid.[4]

Experimental Protocol: First Aid Response

General Advice: Move the exposed person to fresh air at once.[9] Show the safety data

sheet to the attending physician.[2]
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If Inhaled: Remove the victim to fresh air and keep them at rest in a position comfortable for

breathing.[4] If breathing has stopped, perform artificial respiration.[9]

In Case of Skin Contact: Immediately remove all contaminated clothing, including footwear.

[6] Flush skin and hair with running water and soap, if available.[6][9]

In Case of Eye Contact: Immediately wash (irrigate) the eyes with large amounts of fresh,

running water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[4][9]

Remove contact lenses if present and easy to do.[4]

If Swallowed: Rinse the mouth with water.[2] Never give anything by mouth to an

unconscious person.[2] Call a poison center or doctor immediately.[4]

Exposure Event

Inhalation Skin Contact Eye Contact Ingestion

Seek Immediate
Medical Attention

1. Move to fresh air.
2. Keep warm and at rest.

3. Give artificial respiration if not breathing.

1. Remove all contaminated clothing.
2. Wash skin with soap and running water.

1. Rinse with water for 15+ minutes.
2. Remove contact lenses if possible.

3. Keep eyelids open.

1. Rinse mouth with water.
2. DO NOT induce vomiting.

3. Call Poison Center immediately.

Click to download full resolution via product page
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Caption: First Aid Decision and Action Flowchart.

Fire-Fighting and Accidental Release Measures
Fire-Fighting Protocol:

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical powder,

or carbon dioxide.[2][6]

Specific Hazards: Combustion may produce toxic fumes, including carbon monoxide (CO),

carbon dioxide (CO2), nitrogen oxides (NOx), and hydrogen chloride.[3][6] Containers may

explode when heated.[7]

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

clothing.[4][6]

Accidental Release (Spill) Protocol:

Personal Precautions: Evacuate personnel and move upwind.[6] Ensure adequate

ventilation.[2] Avoid breathing vapors and prevent contact with skin and eyes.[3] Wear full

personal protective equipment, including respiratory protection.[3][6]

Environmental Precautions: Prevent spillage from entering drains or water courses.[2][3]

Containment and Cleanup:

Minor Spills: Use dry clean-up procedures.[3] Soak up with inert absorbent material (e.g.,

sand, vermiculite, silica gel). Collect the material into labeled containers for disposal.

Major Spills: Alert emergency responders.[3] Contain the spill with sand or earth.[3] Collect

recoverable product and seal in labeled drums for disposal.[3] Wash the area and prevent

runoff.[3]
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Spill Detected

Evacuate Area
Move Upwind

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Contain Spill
(Use sand, earth, inert material)

Prevent Entry into Drains
and Waterways

Absorb Material

Collect Waste into
Labeled, Sealed Containers

Decontaminate Spill Area

Dispose of Waste as
Hazardous Material

Response Complete

Click to download full resolution via product page

Caption: Accidental Spill Response Workflow.
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Toxicological and Ecological Information
Toxicological Profile:

Acute Toxicity: This compound is considered toxic if swallowed and toxic in contact with skin.

[1]

Irritation: It is known to cause skin irritation and serious eye irritation.[1][2]

Sensitization: May cause an allergic skin reaction.[2]

Chronic Effects: Chronic exposure to related arylamines may lead to more severe health

issues like methemoglobinemia, a condition that reduces the blood's ability to carry oxygen.

[1][6]

Ecological Information:

Aquatic Toxicity: 2-Chloro-3-methylaniline is very toxic to aquatic life with long-lasting

effects.[1]

Environmental Fate: It must not be allowed to enter drains or be released into the

environment.[2][5]

Disposal and Transport
Disposal: All waste must be handled as hazardous waste in accordance with local, state, and

federal regulations.[6] Dispose of contents and containers at an approved waste disposal

plant.[4]

Transport: This material is typically regulated for transport. For example, related toxic

anilines are often classified under UN2810, "Toxic liquid, organic, n.o.s.", Hazard Class 6.1,

Packing Group III.[7] Always verify specific transport regulations before shipping.

This guide is intended to provide essential safety and handling information. Users must always

consult the most current Safety Data Sheet (SDS) provided by the supplier before working with

2-Chloro-3-methylaniline and ensure that a thorough risk assessment is completed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing
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